molecular formula C20H19N3O6 B2988302 (E)-2-(2-(3,4,5-trimethoxybenzoyl)hydrazono)-2H-chromene-3-carboxamide CAS No. 941233-09-6

(E)-2-(2-(3,4,5-trimethoxybenzoyl)hydrazono)-2H-chromene-3-carboxamide

Cat. No. B2988302
CAS RN: 941233-09-6
M. Wt: 397.387
InChI Key: KPNNDZMAMFPPQO-BSYVCWPDSA-N
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Description

(E)-2-(2-(3,4,5-trimethoxybenzoyl)hydrazono)-2H-chromene-3-carboxamide, also known as TMB-PIP, is a novel compound that has attracted significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Structural Analysis and Physical Properties

The title compound, part of the chromone-tethered benzohydrazide family, demonstrates considerable planarity within its molecular structure, which is essential for the development of materials with specific optical and electronic properties. The dihedral angle between the chromone segment and the benzene ring of the trimethoxybenzene unit suggests potential for intermolecular stacking and interactions, facilitating the design of advanced materials with tailored features (Ishikawa & Watanabe, 2014).

Synthetic Applications

Its synthesis showcases a model for the preparation of complex molecular frameworks, which could inspire novel synthetic routes in organic chemistry. The compound's formation via a Knoevenagel-Michael reaction underlines the versatility of chromene derivatives as key intermediates in synthesizing biologically active compounds, indicating a broad utility in medicinal chemistry and drug design (Subbareddy V. Chitreddy & Sumathi Shanmugam, 2017).

Biological Activity

While this specific compound's direct biological applications aren't detailed in the provided research, related chromene-carboxamide derivatives exhibit a range of biological activities, including antimicrobial and antioxidant properties. This suggests potential avenues for the compound's use in developing new therapeutic agents, although further specific studies on this compound would be necessary to establish its biological efficacy and applications (M. S. Mostafa, N. M. El-Salam, & O. Alothman, 2013).

properties

IUPAC Name

(2E)-2-[(3,4,5-trimethoxybenzoyl)hydrazinylidene]chromene-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H19N3O6/c1-26-15-9-12(10-16(27-2)17(15)28-3)19(25)22-23-20-13(18(21)24)8-11-6-4-5-7-14(11)29-20/h4-10H,1-3H3,(H2,21,24)(H,22,25)/b23-20+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KPNNDZMAMFPPQO-BSYVCWPDSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C(=O)NN=C2C(=CC3=CC=CC=C3O2)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC(=CC(=C1OC)OC)C(=O)N/N=C/2\C(=CC3=CC=CC=C3O2)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H19N3O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

397.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-2-(2-(3,4,5-trimethoxybenzoyl)hydrazono)-2H-chromene-3-carboxamide

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